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Compound of Interest

Compound Name: STING agonist-8

Cat. No.: B12415892

This document provides crucial safety and logistical information for handling STING agonist-8,
a potent activator of the Stimulator of Interferon Genes (STING) pathway. The following
procedures are designed to ensure the safety of laboratory personnel and to provide clear,
step-by-step guidance for the operational use and disposal of this compound.

Hazard Identification and Safety Data Summary

While a specific Safety Data Sheet (SDS) for STING agonist-8 is not publicly available, data
from analogous potent STING agonists suggest that the compound may be classified as
harmful if swallowed, and may cause skin, eye, and respiratory irritation.[1][2] The toxicological
properties have not been thoroughly investigated, and therefore, it should be handled with
care.[1]

Quantitative Data Summary

The following table summarizes typical data found in an SDS for a research chemical of this
nature. Specific values for STING agonist-8 should be confirmed with the supplier.
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Parameter Value Source/Comment

CAS Number 2745723-90-2 MedChemExpress|[3]

27 nM in THP1-Dual KI-
ECso MedChemExpress|[3]
hSTING-R232 cells

Assumed based on similar

Appearance Solid
compounds
Burit >98% (or as specified by Confirm with Certificate of
uri
Y supplier) Analysis
The dihydrochloride salt form
Solubility Varies by solvent generally has enhanced water
solubility.
Recommended for many
Storage Temperature -20°C for long-term storage STING agonists to ensure
stability.
Permissible Exposure Limit ] Handle with appropriate
No data available ) )
(PEL) engineering controls.
_ Assume harmful if swallowed
LDso (Oral) No data available

based on related compounds.

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment must be worn at all times
when handling STING agonist-8.

» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use impermeable and resistant gloves, such as nitrile gloves. The exact
break-through time should be confirmed with the glove manufacturer.

o Body Protection: Alab coat is required. For procedures with a risk of splashing, consider
additional protective clothing.
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» Respiratory Protection: If working with the compound as a powder or if aerosolization is
possible, use a NIOSH-approved respirator. Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

Operational and Handling Plan
Engineering Controls:

¢ Use process enclosures, local exhaust ventilation, or other engineering controls to manage
airborne levels. A certified chemical fume hood is highly recommended for all manipulations
of the solid compound and preparation of stock solutions.

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

o Weighing: If weighing the solid compound, do so in a fume hood to avoid inhalation of dust.

o Solution Preparation: When preparing solutions, add the solvent to the vial containing the
compound slowly to avoid splashing.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling.

First Aid Measures

In the event of exposure, follow these procedures immediately:

o After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes. Remove contaminated clothing and wash it before reuse. If irritation
persists, seek medical attention.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.
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o After Ingestion: Wash out the mouth with water, provided the person is conscious. Do NOT
induce vomiting. Seek immediate medical attention.

Disposal Plan

All waste materials contaminated with STING agonist-8 must be treated as hazardous waste.

o Solid Waste: Collect all disposable labware, contaminated PPE, and absorbent paper in a
designated, sealed hazardous waste container.

» Liquid Waste: Collect unused solutions and contaminated solvents in a separate, clearly
labeled hazardous waste container.

» Disposal: Dispose of all waste in accordance with local, state, and federal environmental
regulations. Do not allow the substance to enter sewers or waterways.

STING Signaling Pathway

STING agonists activate the cGAS-STING pathway, a critical component of the innate immune
system. This pathway detects cytosolic DNA, leading to the production of type I interferons and
other inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for STING
Agonist-8]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-sting-agonist-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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